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Compound of Interest

Compound Name: 5-Nitro-1H-indene

Cat. No.: B182640

An In-depth Technical Guide to 5-Nitro-1H-indene as a Synthetic Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Nitro-1H-indene is an aromatic nitro compound built upon the indene scaffold. While
literature on its direct application is specialized, its strategic value lies in its role as a precursor
to 5-aminoindan, a key building block in medicinal chemistry. The indane framework is a
privileged structure found in numerous biologically active compounds and approved
pharmaceuticals. The nitro group at the 5-position serves as a versatile chemical handle,
primarily for its reduction to a primary amine, which opens up a vast array of subsequent
chemical transformations.

This guide details the synthetic pathways originating from 5-Nitro-1H-indene, focusing on its
foundational reduction and the subsequent utility of its derivatives in the context of drug
discovery and development.

Synthesis of 5-Nitro-1H-indene

The synthesis of 5-Nitro-1H-indene was first reported in 1947 by Haworth and Woodcock.[1][2]
Their work established the compound's constitution through its successful reduction to 5-
aminohydrindene (5-aminoindan).[2] The synthesis typically involves the nitration of an indene
or indane precursor followed by appropriate functional group manipulations.
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Conceptual Synthesis Pathway
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Experimental Workflow: Nitroindene Reduction
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Synthetic Pathways from 5-Nitro-1H-indene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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